Cas no 34506-45-1 (1-Tridecanol,1-(hydrogen sulfate), ammonium salt (1:1))

• Product Name: 1-Tridecanol,1-(hydrogen sulfate), ammonium salt (1:1)
• CAS No: 34506-45-1
• MF: C₁₃H₃₁NO₄S
• MW: 297.454543352127
• CID: 315545
• PubChem ID: 169614
• Update Time: 2025-04-19

1-Tridecanol,1-(hydrogen sulfate), ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Tridecanol,1-(hydrogen sulfate), ammonium salt (1:1)
• azanium,tridecyl sulfate
• 1-Tridecanol, hydrogen sulfate, ammonium salt
• Ammonium tridecan-1-yl sulphate
• ammonium tridecyl sulfate
• 5E634JAJ3B
• UNII-5E634JAJ3B
• NS00088106
• 34506-45-1
• SCHEMBL285164
• EINECS 252-066-7
• 1-Tridecanol, 1-(hydrogen sulfate), ammonium salt (1:1)

• Inchi： 1S/C13H28O4S.H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-18(14,15)16;/h2-13H2,1H3,(H,14,15,16);1H3
• InChI Key： QARFRNDKSATCRL-UHFFFAOYSA-N
• SMILES： S(=O)(=O)([O-])OCCCCCCCCCCCCC.[NH4+]

Computed Properties

• Exact Mass: 297.19753
• Monoisotopic Mass: 297.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2

Experimental Properties

• Boiling Point: 430.9°Cat760mmHg
• Flash Point: 214.4°C
• PSA: 102.93